4-{[2-Carboxy-1-(4-ethoxy-3-methoxyphenyl)ethyl]sulfamoyl}benzoic acid

• Molecular Formula: C19H21NO8S
• Molecular Weight: 423.4 g/mol
• IUPAC Name: 4-[[2-carboxy-1-(4-ethoxy-3-methoxyphenyl)ethyl]sulfamoyl]benzoic acid
• InChI: InChI=1S/C19H21NO8S/c1-3-28-16-9-6-13(10-17(16)27-2)15(11-18(21)22)20-29(25,26)14-7-4-12(5-8-14)19(23)24/h4-10,15,20H,3,11H2,1-2H3,(H,21,22)(H,23,24)
• InChI Key: FNWPMSFWHSSKOE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(CC(=O)O)NS(=O)(=O)C2=CC=C(C=C2)C(=O)O)OC

Description

4-({[2-CARBOXY-1-(4-ETHOXY-3-METHOXYPHENYL)ETHYL]AMINO}SULFONYL)BENZOIC ACID is a complex organic compound with a unique structure that includes carboxy, ethoxy, methoxy, and sulfonyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({[2-CARBOXY-1-(4-ETHOXY-3-METHOXYPHENYL)ETHYL]AMINO}SULFONYL)BENZOIC ACID typically involves multiple steps, including the formation of intermediate compounds. The process often starts with the preparation of the core structure, followed by the introduction of functional groups through various chemical reactions. Common reagents and conditions used in these reactions include strong acids or bases, organic solvents, and catalysts to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-({[2-CARBOXY-1-(4-ETHOXY-3-METHOXYPHENYL)ETHYL]AMINO}SULFONYL)BENZOIC ACID can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions often involve controlled temperatures, specific pH levels, and the use of solvents to dissolve reactants.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or alkanes.

Scientific Research Applications

4-({[2-CARBOXY-1-(4-ETHOXY-3-METHOXYPHENYL)ETHYL]AMINO}SULFONYL)BENZOIC ACID has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound can be used in biochemical assays and as a probe to study biological processes.

Medicine: It has potential therapeutic applications, including as a drug candidate for treating certain diseases.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-({[2-CARBOXY-1-(4-ETHOXY-3-METHOXYPHENYL)ETHYL]AMINO}SULFONYL)BENZOIC ACID involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other sulfonyl-containing benzoic acids and derivatives with different functional groups. Examples include:

• 4-({[2-CARBOXY-1-(4-METHOXY-3-ETHOXYPHENYL)ETHYL]AMINO}SULFONYL)BENZOIC ACID
• 4-({[2-CARBOXY-1-(4-ETHOXY-3-METHOXYPHENYL)ETHYL]AMINO}SULFONYL)TOLUENE

Uniqueness

The uniqueness of 4-({[2-CARBOXY-1-(4-ETHOXY-3-METHOXYPHENYL)ETHYL]AMINO}SULFONYL)BENZOIC ACID lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various applications that require specific reactivity and interactions.